Cas no 1021255-60-6 (4-fluoro-N-[4-(2-{[(4-methoxyphenyl)methyl]carbamoyl}ethyl)-1,3-thiazol-2-yl]benzamide)

• Product Name: 4-fluoro-N-[4-(2-{[(4-methoxyphenyl)methyl]carbamoyl}ethyl)-1,3-thiazol-2-yl]benzamide
• CAS No: 1021255-60-6
• MF: C₂₁H₂₀FN₃O₃S
• MW: 413.465207099915
• CID: 6614360
• PubChem ID: 42208558
• Update Time: 2025-06-21

4-fluoro-N-[4-(2-{[(4-methoxyphenyl)methyl]carbamoyl}ethyl)-1,3-thiazol-2-yl]benzamide Chemical and Physical Properties

Names and Identifiers

• 4-fluoro-N-[4-(2-{[(4-methoxyphenyl)methyl]carbamoyl}ethyl)-1,3-thiazol-2-yl]benzamide
• F5254-0231
• 1021255-60-6
• VU0639228-1
• 4-fluoro-N-[4-[3-[(4-methoxyphenyl)methylamino]-3-oxopropyl]-1,3-thiazol-2-yl]benzamide
• 4-fluoro-N-(4-(3-((4-methoxybenzyl)amino)-3-oxopropyl)thiazol-2-yl)benzamide
• AKOS024503402

• Inchi： 1S/C21H20FN3O3S/c1-28-18-9-2-14(3-10-18)12-23-19(26)11-8-17-13-29-21(24-17)25-20(27)15-4-6-16(22)7-5-15/h2-7,9-10,13H,8,11-12H2,1H3,(H,23,26)(H,24,25,27)
• InChI Key： PAMLCQZYJQZAKR-UHFFFAOYSA-N
• SMILES： S1C(NC(C2C=CC(=CC=2)F)=O)=NC(=C1)CCC(NCC1C=CC(=CC=1)OC)=O

Computed Properties

• Exact Mass: 413.12094084g/mol
• Monoisotopic Mass: 413.12094084g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 537
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 109Ų

Additional information on 4-fluoro-N-[4-(2-{[(4-methoxyphenyl)methyl]carbamoyl}ethyl)-1,3-thiazol-2-yl]benzamide

Introduction to 4-fluoro-N-[4-(2-{[(4-methoxyphenyl)methyl]carbamoyl}ethyl)-1,3-thiazol-2-yl]benzamide and Its Significance in Modern Pharmaceutical Research

4-fluoro-N-[4-(2-{[(4-methoxyphenyl)methyl]carbamoyl}ethyl)-1,3-thiazol-2-yl]benzamide, with the CAS number 1021255-60-6, represents a compound of considerable interest in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in drug discovery and development. The presence of multiple functional groups, including a fluoro-substituted benzamide core and a thiazole moiety, makes it a promising candidate for further investigation.

The structural composition of this compound is highly relevant to the current trends in medicinal chemistry. The fluoro-substituent is particularly noteworthy, as fluorine atoms are frequently incorporated into pharmaceutical agents to enhance metabolic stability, binding affinity, and overall pharmacological activity. In contrast, the thiazole ring is a well-documented pharmacophore found in numerous bioactive molecules, including antibiotics and antifungal agents. The combination of these elements in 4-fluoro-N-[4-(2-{[(4-methoxyphenyl)methyl]carbamoyl}ethyl)-1,3-thiazol-2-yl]benzamide suggests a multifaceted pharmacological profile that warrants thorough exploration.

Recent advancements in computational chemistry have enabled the systematic screening of such complex molecules for their biological activity. The fluoro-N-[4-(2-{[(4-methoxyphenyl)methyl]carbamoyl}ethyl)-1,3-thiazol-2-yl]benzamide scaffold has been subjected to virtual screening against various protein targets, revealing potential interactions with enzymes and receptors implicated in inflammatory and infectious diseases. These computational findings align with experimental observations that highlight the importance of fluorinated benzamides in modulating biological pathways.

In the realm of drug development, the synthesis of derivatives of 4-fluoro-N-[4-(2-{[(4-methoxyphenyl)methyl]carbamoyl}ethyl)-1,3-thiazol-2-yl]benzamide has been a focus of several research groups. By strategically modifying the fluoro-substituted benzamide or the thiazole component, scientists aim to optimize pharmacokinetic properties while maintaining or enhancing therapeutic efficacy. For instance, modifications to the carbamoyl ethyl chain have shown promise in altering solubility and bioavailability, critical factors for clinical translation.

The role of fluorine-containing compounds in modern medicine cannot be overstated. The unique electronic properties of fluorine allow for fine-tuning of molecular interactions, often leading to improved drug-like characteristics. The incorporation of a fluoro-group at the 4-position of the benzamide ring in 4-fluoro-N-[4-(2-{[(4-methoxyphenyl)methyl]carbamoyl}ethyl)-1,3-thiazol-2-yl]benzamide exemplifies this trend. Such modifications have been linked to enhanced binding affinities and prolonged half-lives in several marketed drugs.

Moreover, the thiazole moiety in this compound contributes to its potential therapeutic utility. Thiazole derivatives are known for their broad spectrum of biological activities, ranging from antimicrobial effects to anti-inflammatory properties. The specific arrangement of atoms within the thiazole ring influences its reactivity and interaction with biological targets. In 4-fluoro-N-[4-(2-{[(4-methoxyphenyl)methyl]carbamoyl}ethyl)-1,3-thiazol-2-yl]benzamide, the thiazole is linked to a benzamide group via an ethyl chain substituted with a carbamoyl group derived from 4-methoxybenzene. This structural motif has been explored for its potential to modulate enzyme activity and receptor binding.

Recent studies have begun to elucidate the mechanistic aspects of how compounds like 4-fluoro-N-[4-(2-{[(4-methoxyphenyl)methyl]carbamoyl}ethyl)-1,3-thiazol-2-yl]benzamide exert their effects at the molecular level. Using techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy, researchers have gained insights into how these molecules interact with their targets. These structural insights are crucial for designing next-generation analogs with improved pharmacological profiles.

The synthetic pathways for producing 1021255-60-6 have also seen significant advancements. Modern synthetic methodologies allow for efficient construction of complex scaffolds while minimizing side reactions. The synthesis typically involves multi-step reactions starting from readily available precursors. Key steps include the formation of the thiazole ring followed by its coupling with the benzamide moiety. The introduction of the fluoro-substituent is often achieved through nucleophilic aromatic substitution or metal-catalyzed cross-coupling reactions.

In conclusion, 4-fluoro-N-[4-(2-{[(4-methoxyphenyl)methyl]carbamoyl}ethyl)-1,3-thiazol-2-yl]benzamide (CAS 1021255-60-6) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features, particularly the combination of a fluoro-substituted benzamide and a thiazole ring, make it an attractive candidate for further exploration. As computational and experimental techniques continue to evolve, compounds like this are poised to play a crucial role in developing novel therapeutic agents.